N-methyl-1-(2-(naphthalen-2-yloxy)acetyl)indoline-2-carboxamide
Overview
Description
“N-methyl-1-(2-(naphthalen-2-yloxy)acetyl)indoline-2-carboxamide” is a complex organic compound. It contains an indole group, which is a common structure in many natural and synthetic compounds with biological activity .
Molecular Structure Analysis
The compound contains an indole group, a naphthalene group, and a carboxamide group. The indole group is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring . The naphthalene group is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . The carboxamide group consists of a carbonyl (C=O) and an amine (NH2) group .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Indole itself is known to be a crystalline, colorless substance .Scientific Research Applications
Insecticides
Diacylhydrazines, a class of compounds to which our compound of interest belongs, can be used as environmentally friendly insecticides against lepidopteran larvae and ground-dwelling coleopterans .
Electroluminescent Devices
Diacylhydrazines are also precursors in the synthesis of electroluminescent devices . This suggests that “N-methyl-1-(2-(naphthalen-2-yloxy)acetyl)indoline-2-carboxamide” could potentially be used in the production of light-emitting diodes (LEDs) and other similar devices.
Antiviral Agents
Indole derivatives, which include our compound of interest, have shown antiviral activity . This suggests potential applications in the development of new antiviral drugs.
Anti-inflammatory Agents
Indole derivatives have also demonstrated anti-inflammatory properties . This indicates potential use in the treatment of inflammatory conditions.
Anticancer Agents
Indole derivatives have been found to possess anticancer properties . This suggests that “N-methyl-1-(2-(naphthalen-2-yloxy)acetyl)indoline-2-carboxamide” could potentially be used in cancer treatment.
Antioxidants
Indole derivatives have shown antioxidant activity . This indicates potential use in the prevention of oxidative stress-related diseases.
Mechanism of Action
The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Indole derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Future Directions
properties
IUPAC Name |
N-methyl-1-(2-naphthalen-2-yloxyacetyl)-2,3-dihydroindole-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-23-22(26)20-13-17-8-4-5-9-19(17)24(20)21(25)14-27-18-11-10-15-6-2-3-7-16(15)12-18/h2-12,20H,13-14H2,1H3,(H,23,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNKVJGGOUUXDOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CC2=CC=CC=C2N1C(=O)COC3=CC4=CC=CC=C4C=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-1-(2-(naphthalen-2-yloxy)acetyl)indoline-2-carboxamide | |
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